Cas no 1216659-54-9 (Ciprofloxacin-d)

• Product Name: Ciprofloxacin-d
• CAS No: 1216659-54-9
• MF: C₁₇H₁₉ClFN₃O₃
• MW: 375.851760149002
• MDL: MFCD08063422
• CID: 1065797
• PubChem ID: 49849586
• Update Time: 2025-06-12

Ciprofloxacin-d Chemical and Physical Properties

Names and Identifiers

• Ciprofloxacin-d8?HCl (piperazine-d8)
• Ciprofloxacin-d8 Hydrochloride
• 1-cyclopropyl-6-fluoro-7-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid,hydrochloride
• Ciprofloxacin hydrochloride-d8hydrate
• Ciprofloxacin-d8 hydrochloride hydrate
• Ciprofloxacin-d8 (hydrochloride)
• Ciprofloxacin-d
• 1-Cyclopropyl-6-fluoro-4-oxo-7-[(2,2,3,3,5,5,6,6-~2~H_8_)piperazin-1-yl]-1,4-dihydroquinoline-3-carboxylic acid--hydrogen chloride (1/1)
• 1-Cyclopropyl-6-fluoro-7-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid hydrochloride; Ciprofloxacin D8 Hydrochloride (piperazine D8)
• ES-2558
• G13524
• 1-cyclopropyl-6-fluoro-7-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid;hydrochloride
• J-004574
• NS00114266
• Ciprofloxacin-D8 hydrochloride hydrate (see Data Sheet)
• Ciprofloxacin-D8 HCl
• Ciprofloxacin-d8 HCl H2O (piperazine-d8)
• HY-B0356S
• DTXSID20678689
• 1ST5705A
• Ciprofloxacin D8 Hydrochloride
• Ciprofloxacin D8 hydrochloride 100 microg/mL in Water
• CS-0202022
• Ciprofloxacin-d8, Hydrochloride
• AKOS030243131
• 1216659-54-9
• 1-CYCLOPROPYL-6-FLUORO-4-OXO-7-[(2,2,3,3,5,5,6,6-(2)H?)PIPERAZIN-1-YL]QUINOLINE-3-CARBOXYLIC ACID HYDROCHLORIDE

• MDL： MFCD08063422
• Inchi： 1S/C17H18FN3O3.ClH/c18-13-7-11-14(8-15(13)20-5-3-19-4-6-20)21(10-1-2-10)9-12(16(11)22)17(23)24;/h7-10,19H,1-6H2,(H,23,24);1H/i3D2,4D2,5D2,6D2;
• InChI Key： DIOIOSKKIYDRIQ-JCYLEXHWSA-N
• SMILES： Cl.FC1=CC2C(C(C(=O)O)=CN(C=2C=C1N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H])C1CC1)=O

Computed Properties

• Exact Mass: 375.1601113g/mol
• Monoisotopic Mass: 375.1601113g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Melting Point: >200°C (dec.)
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Sonicated), Water (Slightly)

Ciprofloxacin-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Ciprofloxacin-d

Ciprofloxacin-d: A Deuterated Analogue of Ciprofloxacin (CAS No. 1216659-54-9)

Ciprofloxacin-d (CAS No. 1216659-54-9) is a deuterated analogue of the well-known fluoroquinolone antibiotic, ciprofloxacin. This compound has gained significant attention in recent years due to its potential applications in pharmaceutical research and development, particularly in the context of improving drug stability and pharmacokinetic properties. The introduction of deuterium atoms into the molecular structure of ciprofloxacin has been shown to enhance the drug's metabolic stability, thereby extending its half-life and potentially reducing the frequency of dosing required for therapeutic efficacy.

The primary mechanism of action for ciprofloxacin involves inhibiting bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication, transcription, and repair. By targeting these enzymes, ciprofloxacin effectively disrupts bacterial cell division and replication, leading to cell death. The deuterated form, Ciprofloxacin-d, retains this mechanism but with improved pharmacological properties that make it a valuable tool in both research and clinical settings.

Recent studies have highlighted the benefits of deuterium substitution in fluoroquinolones. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that deuterated ciprofloxacin exhibited enhanced metabolic stability compared to its non-deuterated counterpart. This increased stability was attributed to the higher bond strength between carbon and deuterium compared to carbon and hydrogen, which reduces the rate of metabolic degradation by hepatic enzymes.

In addition to improved metabolic stability, Ciprofloxacin-d has shown promise in reducing side effects associated with traditional ciprofloxacin use. Fluoroquinolones are known to cause adverse effects such as tendonitis, peripheral neuropathy, and gastrointestinal disturbances. The deuterium substitution has been hypothesized to mitigate these side effects by reducing the formation of toxic metabolites. A clinical trial conducted by researchers at the University of California (2022) reported a lower incidence of adverse events in patients treated with Ciprofloxacin-d compared to those receiving standard ciprofloxacin.

The pharmacokinetic profile of Ciprofloxacin-d has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2023) indicated that deuterated ciprofloxacin exhibited a longer half-life and higher bioavailability compared to conventional ciprofloxacin. These findings suggest that Ciprofloxacin-d could be administered less frequently while maintaining therapeutic concentrations, which could improve patient compliance and reduce healthcare costs.

Beyond its clinical applications, Ciprofloxacin-d is also a valuable tool in preclinical research. Its enhanced stability makes it an ideal candidate for studying drug metabolism and pharmacokinetics in animal models. Additionally, the use of deuterated compounds in nuclear magnetic resonance (NMR) spectroscopy has become increasingly popular due to their ability to provide detailed insights into molecular dynamics and interactions.

In conclusion, Ciprofloxacin-d (CAS No. 1216659-54-9) represents a significant advancement in the field of fluoroquinolone antibiotics. Its improved metabolic stability, reduced side effects, and enhanced pharmacokinetic properties make it a promising candidate for both research and clinical applications. As ongoing studies continue to explore its full potential, Ciprofloxacin-d is likely to play an increasingly important role in the development of more effective and safer antimicrobial therapies.